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Compound of Interest

Compound Name: 2-Phenylazocane

Cat. No.: B15273238

A comprehensive search of scientific literature and chemical databases reveals a significant
absence of published research on the mechanism of action for the compound 2-
Phenylazocane (CAS No. 1379168-02-1). Despite its availability from chemical suppliers for
research purposes, there are no peer-reviewed studies, patents, or technical papers detailing
its pharmacological targets, binding affinities, signaling pathways, or specific biological effects.

This lack of primary data prevents the construction of an in-depth technical guide as requested.
The core requirements—including quantitative data tables, detailed experimental protocols,
and visualizations of signaling pathways—cannot be fulfilled without an established body of
research.

Information Scarcity

Searches conducted for "2-Phenylazocane" and its associated CAS number primarily yield
listings from chemical manufacturing and supply companies. These commercial sources
provide basic chemical properties such as molecular formula (C13H19N) and molecular weight
(189.30), but do not include pharmacological data.

One chemical supplier makes a tertiary reference to patents (EP-0705259-A1 and EP-
0705259-B1) titled "Phenyrrole derivatives and their use as dopamine d3 antagonists."[1]
However, 2-Phenylazocane is structurally distinct from the phenyrrole class of compounds
described in these documents. This tangential reference is insufficient to form a credible
hypothesis about its mechanism of action.
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Conclusion

Without published scientific findings, any discussion of a proposed mechanism of action for 2-
Phenylazocane would be purely speculative and fall outside the scope of a technical
whitepaper. The generation of quantitative data tables, experimental methodologies, and
pathway diagrams is not possible.

Further empirical investigation is required to determine the pharmacological profile of 2-
Phenylazocane. Researchers investigating this compound would need to conduct initial
screening and binding assays to identify its molecular targets, followed by functional assays to
elucidate its effects on cellular signaling. Until such data is published, its mechanism of action
remains unknown.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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